Cas no 83329-72-0 (Phenol, 3,4-dichloro-2-[(5-chloro-2-hydroxyphenyl)methyl]-)

• Product name: Phenol, 3,4-dichloro-2-[(5-chloro-2-hydroxyphenyl)methyl]-
• CAS No: 83329-72-0
• MF: C₁₃H₉Cl₃O₂
• MW: 303.56836104393
• CID: 673533
• PubChem ID: 68341595

Phenol, 3,4-dichloro-2-[(5-chloro-2-hydroxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,4-dichloro-2-[(5-chloro-2-hydroxyphenyl)methyl]-
• 3,4-dichloro-2-[(5-chloro-2-hydroxyphenyl)methyl]phenol
• SCHEMBL12655292
• 83329-72-0
• DTXSID00738235

• Inchi： InChI=1S/C13H9Cl3O2/c14-8-1-3-11(17)7(5-8)6-9-12(18)4-2-10(15)13(9)16/h1-5,17-18H,6H2
• InChI Key： XAKQYTSKUIWCFZ-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1Cl)CC2=C(C=CC(=C2Cl)Cl)O)O

Computed Properties

• Exact Mass: 301.966813g/mol
• Monoisotopic Mass: 301.966813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 5